Cas no 1416948-66-7 (N-(2-ethylbutyl)hydroxylamine)

• Product Name: N-(2-ethylbutyl)hydroxylamine
• CAS No: 1416948-66-7
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 5771990
• PubChem ID: 21111942
• Update Time: 2025-11-02

N-(2-ethylbutyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylbutyl)hydroxylamine
• AKOS021004326
• EN300-1859255
• SCHEMBL1678997
• 1416948-66-7

• Inchi： 1S/C6H15NO/c1-3-6(4-2)5-7-8/h6-8H,3-5H2,1-2H3
• InChI Key： LWDHLMSQVUYHJJ-UHFFFAOYSA-N
• SMILES： ONCC(CC)CC

Computed Properties

• Exact Mass: 117.115364102g/mol
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

Additional information on N-(2-ethylbutyl)hydroxylamine

Exploring N-(2-ethylbutyl)hydroxylamine (CAS No. 1416948-66-7): Properties, Applications, and Innovations

In the realm of specialty chemicals, N-(2-ethylbutyl)hydroxylamine (CAS No. 1416948-66-7) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its hydroxylamine derivative with a branched alkyl chain, is increasingly studied for its role in organic synthesis, material science, and industrial processes. Researchers and manufacturers alike are exploring its potential as a nitrogen-based intermediate, particularly in the development of advanced polymers and agrochemical formulations.

The growing interest in sustainable chemistry has propelled the demand for compounds like N-(2-ethylbutyl)hydroxylamine, which can serve as eco-friendly alternatives in redox reactions and catalytic systems. Its CAS No. 1416948-66-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Recent studies highlight its utility in radical scavenging and corrosion inhibition, making it a candidate for applications in coatings and energy storage solutions.

One of the most pressing questions among chemists is how N-(2-ethylbutyl)hydroxylamine compares to traditional hydroxylamine derivatives in terms of reactivity and stability. Its branched alkyl chain enhances solubility in non-polar solvents, a feature critical for formulations in the pharmaceutical and cosmetic industries. Additionally, its potential as a bioactive scaffold in drug discovery is under investigation, aligning with the trend toward precision medicine.

From an industrial perspective, the scalability of N-(2-ethylbutyl)hydroxylamine synthesis is a hot topic. Optimizing its production to meet green chemistry principles—such as reducing waste and energy consumption—is a priority for manufacturers. Searches for "CAS 1416948-66-7 synthesis methods" and "N-(2-ethylbutyl)hydroxylamine suppliers" have surged, indicating robust market interest. Innovations in continuous flow chemistry may further streamline its production.

In material science, this compound’s role in modifying polymer properties is gaining traction. Its ability to act as a chain transfer agent or crosslinking modifier opens doors for tailored materials with enhanced durability. As industries shift toward high-performance composites, N-(2-ethylbutyl)hydroxylamine could play a pivotal role in meeting these demands.

Looking ahead, the intersection of AI-driven molecular design and experimental validation may unlock new applications for CAS No. 1416948-66-7. With its balanced lipophilicity and reactivity, this compound is poised to address challenges in renewable energy and smart materials. As research progresses, its profile as a multifunctional building block will undoubtedly expand.